(R)-3-Amino-2-(4-chloro-phenyl)-propionic acid

• IUPAC Name: (2S)-3-amino-2-(4-chlorophenyl)propanoic acid
• InChI: InChI=1S/C9H10ClNO2/c10-7-3-1-6(2-4-7)8(5-11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m1/s1
• InChI Key: NCFOMSKIIHPPCQ-MRVPVSSYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CN)C(=O)O)Cl
• Isomeric SMILES: C1=CC(=CC=C1[C@@H](CN)C(=O)O)Cl
• Molecular Formula: C9H10ClNO2
• Molecular Weight: 199.63 g/mol
• CAS No.: 1001227-79-7

Description

(R)-3-Amino-2-(4-chloro-phenyl)-propionic acid is a useful research compound. Its molecular formula is C9H10ClNO2 and its molecular weight is 199.63 g/mol. The purity is usually 95%.
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Mechanism of Action

Target of Action

It is identified as a derivative of phenylalanine , which suggests that it may interact with biological systems in a similar manner to phenylalanine.

Mode of Action

As a phenylalanine derivative , it might be expected to interact with the same biological targets as phenylalanine, potentially influencing protein synthesis and other biochemical processes.

Biochemical Pathways

Given its structural similarity to phenylalanine , it may be involved in similar biochemical pathways, such as protein synthesis and metabolism.

Result of Action

As a derivative of phenylalanine , it may have similar effects, potentially influencing protein synthesis and other cellular processes.

Biochemical Analysis

Biochemical Properties

®-3-Amino-2-(4-chloro-phenyl)-propionic acid plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it can act as a substrate for amino acid transporters and enzymes involved in amino acid metabolism. The interactions between ®-3-Amino-2-(4-chloro-phenyl)-propionic acid and these biomolecules are typically characterized by binding to active sites, leading to either activation or inhibition of enzymatic activity. These interactions are crucial for understanding the compound’s role in metabolic pathways and its potential therapeutic applications .

Cellular Effects

The effects of ®-3-Amino-2-(4-chloro-phenyl)-propionic acid on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, ®-3-Amino-2-(4-chloro-phenyl)-propionic acid can affect the expression of genes involved in amino acid transport and metabolism, thereby altering cellular metabolic flux. Additionally, it may impact cell signaling pathways by interacting with receptors or enzymes that regulate these pathways .

Molecular Mechanism

At the molecular level, ®-3-Amino-2-(4-chloro-phenyl)-propionic acid exerts its effects through specific binding interactions with biomolecules. It can bind to enzyme active sites, leading to either inhibition or activation of enzymatic activity. This compound may also interact with transcription factors or other regulatory proteins, resulting in changes in gene expression. These molecular interactions are essential for understanding the compound’s mechanism of action and its potential therapeutic applications .

Temporal Effects in Laboratory Settings

The stability and degradation of ®-3-Amino-2-(4-chloro-phenyl)-propionic acid in laboratory settings are critical for its long-term effects on cellular function. Over time, this compound may undergo degradation, leading to changes in its biochemical properties and efficacy. In vitro and in vivo studies have shown that the effects of ®-3-Amino-2-(4-chloro-phenyl)-propionic acid can vary depending on its stability and the duration of exposure. Long-term exposure to this compound may result in alterations in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of ®-3-Amino-2-(4-chloro-phenyl)-propionic acid vary with different dosages in animal models. At lower doses, this compound may exhibit beneficial effects on cellular function and metabolism. At higher doses, it may cause toxic or adverse effects, including alterations in liver and kidney function. Threshold effects have been observed, indicating that there is a specific dosage range within which ®-3-Amino-2-(4-chloro-phenyl)-propionic acid is effective without causing toxicity .

Metabolic Pathways

®-3-Amino-2-(4-chloro-phenyl)-propionic acid is involved in several metabolic pathways, including amino acid metabolism. It interacts with enzymes and cofactors that regulate these pathways, leading to changes in metabolic flux and metabolite levels. Understanding the metabolic pathways involving ®-3-Amino-2-(4-chloro-phenyl)-propionic acid is essential for elucidating its role in cellular metabolism and its potential therapeutic applications .

Transport and Distribution

The transport and distribution of ®-3-Amino-2-(4-chloro-phenyl)-propionic acid within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound in different cellular compartments. The transport and distribution of ®-3-Amino-2-(4-chloro-phenyl)-propionic acid are crucial for its biological activity and therapeutic potential .

Subcellular Localization

®-3-Amino-2-(4-chloro-phenyl)-propionic acid is localized in specific subcellular compartments, where it exerts its biochemical effects. Targeting signals and post-translational modifications may direct this compound to particular organelles, such as the mitochondria or endoplasmic reticulum. The subcellular localization of ®-3-Amino-2-(4-chloro-phenyl)-propionic acid is essential for understanding its mechanism of action and its impact on cellular function .